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Compound of Interest

Compound Name: NRX-103095

Cat. No.: B10854704 Get Quote

For researchers and scientists in the dynamic field of drug development, adherence to stringent

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of NRX-103095, a compound identified as an enhancer of

the interaction between β-catenin and its E3 ligase, SCFβ-TrCP.[1][2] By ensuring proper

handling and disposal, laboratories can maintain a safe environment and mitigate risks.

Key Safety and Hazard Information
NRX-103095 presents specific hazards that necessitate careful handling and disposal.

According to its Material Safety Data Sheet (MSDS), the compound is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[3] All personnel must be

familiar with the following precautionary statements before handling or disposing of this

substance:

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P273: Avoid release to the environment.[3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3]

P330: Rinse mouth.[3]
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P391: Collect spillage.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of NRX-103095 is crucial for its

safe handling and disposal.

Property Value

Molecular Formula C22H16Cl2F3N3O3S[3][4]

Molecular Weight 530.35 g/mol [3]

Appearance White solid[2]

Purity >95%[2]

Solubility Soluble in DMSO and DMF[2]

Storage Conditions
Store at -20°C as a powder or -80°C in solvent.

[3]

Experimental Protocol: Disposal of NRX-103095
The following step-by-step protocol outlines the mandatory procedure for the safe disposal of

NRX-103095 and its containers. This protocol is designed to minimize exposure and prevent

environmental contamination.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Ensure adequate ventilation in the work area. An operational chemical fume hood is
required.
Wear appropriate PPE:
Safety goggles with side-shields.[3]
Chemical-resistant gloves (e.g., nitrile).[3]
An impervious lab coat or clothing.[3]
A suitable respirator if dust or aerosols may be generated.[3]
An accessible safety shower and eye wash station must be available.[3]
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2. Waste Segregation and Collection:

All solid waste contaminated with NRX-103095 (e.g., weighing papers, contaminated tips,
vials) must be collected in a designated, clearly labeled hazardous waste container.
Solutions containing NRX-103095 must be collected in a separate, sealed, and clearly
labeled hazardous waste container for liquid chemical waste.
Do not mix NRX-103095 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

3. Decontamination of Work Surfaces:

Thoroughly decontaminate all work surfaces (e.g., benchtops, fume hood sash) after
handling NRX-103095.
Use a suitable solvent (e.g., 70% ethanol) followed by a soap and water wash, ensuring all
cleaning materials are disposed of as hazardous waste.

4. Final Disposal:

All waste containing NRX-103095 must be disposed of through an approved waste disposal
plant.[3]
Contact your institution's EHS office to arrange for the collection and disposal of the
hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular
trash.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of NRX-103095.
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Caption: Workflow for the safe disposal of NRX-103095.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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